Cas no 13879-56-6 (4-Formylestrone)

• Product Name: 4-Formylestrone
• CAS No: 13879-56-6
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• CID: 2084778
• PubChem ID: 14334327
• Update Time: 2025-06-13

4-Formylestrone Chemical and Physical Properties

Names and Identifiers

• 4-Formylestrone
• 3-hydroxyestra-1,3,5(10)-trien-17-one-4-carboxaldehyde
• SCHEMBL8407674
• CHEMBL1835424
• BDBM50355363
• 3-Hydroxy-17-oxoestra-1,3,5(10)-triene-4-carboxaldehyde
• (3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl-1-oxo-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-6-carbaldehyde
• 13879-56-6
• 4-Formyl Estrone
• CPYYLBJUQDZTPP-ZLHSVIROSA-N

• Inchi： 1S/C19H22O3/c1-19-9-8-13-11-4-6-17(21)15(10-20)12(11)2-3-14(13)16(19)5-7-18(19)22/h4,6,10,13-14,16,21H,2-3,5,7-9H2,1H3/t13-,14-,16+,19+/m1/s1
• InChI Key： CPYYLBJUQDZTPP-ZLHSVIROSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4C(C=O)=C(C=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 298.15689456Da
• Monoisotopic Mass: 298.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Melting Point: >163°C (dec.)
• Solubility: Chloroform (Slightly), Ethanol (Slightly, Heated, Sonicated)

4-Formylestrone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Additional information on 4-Formylestrone

Comprehensive Overview of 4-Formylestrone (CAS No. 13879-56-6): Properties, Applications, and Research Insights

4-Formylestrone, identified by its CAS number 13879-56-6, is a steroid derivative with significant biochemical relevance. This compound belongs to the estrone family, characterized by a formyl group substitution at the 4-position. Its structural uniqueness makes it a subject of interest in pharmaceutical research, particularly in hormone-related studies. The molecular formula and structural features of 4-Formylestrone contribute to its potential applications in developing targeted therapies.

In recent years, the demand for steroid intermediates like 4-Formylestrone has surged due to their role in synthesizing bioactive molecules. Researchers are exploring its utility in endocrine-disrupting compound studies, aligning with growing public interest in hormone health and precision medicine. The compound's metabolic pathways and receptor interactions are frequently searched topics in academic databases, reflecting its relevance in cancer research and aging-related studies.

The synthesis methods for 4-Formylestrone often involve selective oxidation of estrone derivatives, a process scrutinized for green chemistry alternatives. This aligns with the trending focus on sustainable pharmaceutical production—a hot topic in both scientific literature and industry forums. Analytical techniques such as HPLC and mass spectrometry are crucial for characterizing this compound, addressing common queries about purity assessment in steroid chemistry.

From a commercial perspective, 4-Formylestrone serves as a precursor for steroid drugs and diagnostic reagents. Its market dynamics intersect with discussions about bioidentical hormones—a popular search term among healthcare professionals and patients. Regulatory aspects of its use comply with global pharmaceutical standards, though it remains non-listed in controlled substance schedules.

Emerging studies investigate 4-Formylestrone's potential in neuroprotective applications, tapping into the booming brain health research sector. This connection to cognitive wellness trends enhances its visibility in scientific and public domains. The compound's structure-activity relationships are also frequently analyzed in computational chemistry, addressing the rising interest in AI-driven drug discovery methodologies.

Quality control of 4-Formylestrone involves rigorous spectroscopic validation, a topic often queried in analytical chemistry circles. Stability studies under various conditions (e.g., pH sensitivity, thermal degradation) provide data crucial for formulation scientists—addressing another gap in frequently searched technical questions. These aspects make it a valuable reference compound in method development laboratories worldwide.

In conclusion, 4-Formylestrone (CAS 13879-56-6) represents a multifaceted compound bridging basic research and applied science. Its evolving applications reflect contemporary priorities in personalized therapeutics and sustainable biomedicine, ensuring continued relevance across scientific disciplines and industrial sectors.